Cas no 2138213-88-2 (Sodium (4-cyclohexylphenyl)methanesulfinate)

• Product Name: Sodium (4-cyclohexylphenyl)methanesulfinate
• CAS No: 2138213-88-2
• MF: C₁₃H₁₇NaO₂S
• MW: 260.327653646469
• CID: 5998526
• PubChem ID: 165450229
• Update Time: 2025-05-20

Sodium (4-cyclohexylphenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• 2138213-88-2
• sodium (4-cyclohexylphenyl)methanesulfinate
• EN300-724378
• Sodium (4-cyclohexylphenyl)methanesulfinate

• Inchi： 1S/C13H18O2S.Na/c14-16(15)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12;/h6-9,12H,1-5,10H2,(H,14,15);/q;+1/p-1
• InChI Key： VMXFLVKHIRQMMA-UHFFFAOYSA-M
• SMILES： S(CC1C=CC(=CC=1)C1CCCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 260.08469524g/mol
• Monoisotopic Mass: 260.08469524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (4-cyclohexylphenyl)methanesulfinate

Exploring the Properties and Applications of Sodium (4-cyclohexylphenyl)methanesulfinate (CAS No. 2138213-88-2)

In the realm of specialty chemicals, Sodium (4-cyclohexylphenyl)methanesulfinate (CAS No. 2138213-88-2) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as SCPMS, belongs to the class of sulfinate salts, which are widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring a cyclohexylphenyl moiety linked to a methanesulfinate group, imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in Sodium (4-cyclohexylphenyl)methanesulfinate is partly driven by its role in green chemistry initiatives. Researchers are increasingly exploring sulfinate salts as eco-friendly alternatives for traditional reagents, aligning with global trends toward sustainable manufacturing. For instance, SCPMS has been investigated for its potential in catalytic reactions, where it can reduce the need for hazardous solvents or high-energy conditions. This aligns with the rising demand for "sustainable chemical synthesis"—a hot topic in academic and industrial circles.

Another area of interest is the compound's application in pharmaceutical intermediates. The 4-cyclohexylphenyl group is a common pharmacophore found in bioactive molecules, and the sulfinate functionality offers a handle for further derivatization. Recent studies highlight its use in the synthesis of small-molecule inhibitors targeting enzymes or receptors, a key focus in drug discovery. Questions like "How is Sodium (4-cyclohexylphenyl)methanesulfinate used in drug development?" frequently appear in search engines, reflecting user curiosity about its biomedical relevance.

From a material science perspective, Sodium (4-cyclohexylphenyl)methanesulfinate has shown promise in polymer modification. Its ability to act as a sulfonylating agent enables the introduction of sulfone groups into polymer backbones, enhancing thermal stability or solubility. This ties into broader discussions about "advanced functional materials," a trending search term among engineers and chemists. The compound's compatibility with photocatalysis also opens doors for applications in light-responsive materials, a niche yet rapidly growing field.

Despite its potential, handling Sodium (4-cyclohexylphenyl)methanesulfinate requires careful consideration of its physicochemical properties. The compound is typically supplied as a white to off-white powder with moderate solubility in polar solvents like water or ethanol. Users often search for "solubility of SCPMS" or "storage conditions for sulfinate salts," underscoring the need for practical guidance. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain stability.

In summary, Sodium (4-cyclohexylphenyl)methanesulfinate (CAS No. 2138213-88-2) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, sustainable catalysis, and material engineering, addressing pressing industry needs. As research continues to uncover new uses, this compound is poised to remain a topic of interest—both in laboratories and search engine queries.